N,N'-dicyclohexyl-2-nitroterephthalamide

• IUPAC Name: 1-N,4-N-dicyclohexyl-2-nitrobenzene-1,4-dicarboxamide
• InChI: InChI=1S/C20H27N3O4/c24-19(21-15-7-3-1-4-8-15)14-11-12-17(18(13-14)23(26)27)20(25)22-16-9-5-2-6-10-16/h11-13,15-16H,1-10H2,(H,21,24)(H,22,25)
• InChI Key: CRJHYFZOAOFGIP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2=CC(=C(C=C2)C(=O)NC3CCCCC3)[N+](=O)[O-]
• Molecular Formula: C20H27N3O4
• Molecular Weight: 373.4 g/mol

Description

“N,N’-dicyclohexyl-2-nitroterephthalamide” is a complex organic compound. Based on its name, it likely contains two cyclohexyl groups attached to a terephthalamide core, which is a type of aromatic dicarboxamide, and also has a nitro group attached.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of terephthaloyl chloride or terephthalic acid with cyclohexylamine in the presence of a dehydrating agent. The nitro group could potentially be introduced through a nitration reaction.

Molecular Structure Analysis

The molecular structure of this compound would likely show the aromatic nature of the terephthalamide core, with the two cyclohexyl groups providing some degree of steric hindrance. The nitro group would likely contribute to the polarity of the molecule.

Chemical Reactions Analysis

As an aromatic amide, this compound could potentially undergo various reactions including hydrolysis, reduction, and reactions involving the nitro group. The exact reactions would depend on the specific conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its aromatic nature, the presence of the amide and nitro groups, and the cyclohexyl groups. It would likely be a solid at room temperature, and its solubility would depend on the polarity of the solvent.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on the specific biological target. If it were used as a reagent in a chemical reaction, its mechanism of action would involve its reactivity as an aromatic amide and nitro compound.

Safety and Hazards

As with any chemical compound, handling “N,N’-dicyclohexyl-2-nitroterephthalamide” would require appropriate safety measures. The compound could potentially be harmful if ingested, inhaled, or if it comes into contact with the skin. It’s always important to refer to the material safety data sheet (MSDS) for the specific compound for detailed safety information.

Future Directions

The future directions for the study and use of this compound would depend on its properties and potential applications. It could potentially be studied for use in various fields such as medicinal chemistry, materials science, or synthetic chemistry.